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Compound of Interest

Compound Name: UNC0642

Cat. No.: B611572 Get Quote

These application notes provide a comprehensive guide for researchers, scientists, and drug

development professionals on the use of UNC0642, a potent and selective inhibitor of G9a and

G9a-like protein (GLP) histone methyltransferases, in cell culture experiments.

Mechanism of Action
UNC0642 is a chemical probe that acts as a potent and selective inhibitor of the lysine

methyltransferases G9a and GLP, with an IC50 of less than 2.5 nM for G9a.[1][2] It functions by

being competitive with the peptide substrate and non-competitive with the cofactor S-5'-

Adenosyl-L-Methionine (SAM).[2][3][4] The primary mechanism of action in cells is the

reduction of histone H3 lysine 9 dimethylation (H3K9me2) levels.[1][3][5][6] This epigenetic

modification leads to changes in gene expression, ultimately impacting cellular processes such

as proliferation, apoptosis, and differentiation.[6][7]

Signaling Pathway
The inhibition of G9a and GLP by UNC0642 leads to a decrease in the methylation of H3K9.

This reduction in H3K9me2 can lead to the reactivation of silenced tumor suppressor genes

and the induction of apoptosis. One of the key downstream effects observed is the induction of

the pro-apoptotic protein BIM.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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